5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-4(5H)-one

• Molecular Formula: C28H30FN5O2
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 5-[3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C28H30FN5O2/c1-20(2)21-7-9-22(10-8-21)24-19-26-28(36)33(17-18-34(26)30-24)12-11-27(35)32-15-13-31(14-16-32)25-6-4-3-5-23(25)29/h3-10,17-20H,11-16H2,1-2H3
• InChI Key: UTEIYOPATYDCSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CCC(=O)N4CCN(CC4)C5=CC=CC=C5F

Description

5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-4(5H)-one is a complex organic compound that has garnered interest due to its potential applications in various scientific fields. This compound features a pyrazolo[1,5-a]pyrazin-4(5H)-one core, which is known for its diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazin-4(5H)-one typically involves multiple steps. One common approach includes the following steps:

Formation of the Piperazine Derivative: The initial step involves the reaction of 2-fluorophenylpiperazine with an appropriate acylating agent to form the intermediate 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl derivative.

Cyclization: The intermediate undergoes cyclization with a suitable pyrazole derivative under controlled conditions to form the pyrazolo[1,5-a]pyrazin-4(5H)-one core.

• **Final Functionalization